![molecular formula C14H13F6N3O2S B187826 N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide CAS No. 4598-21-4](/img/structure/B187826.png)
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide
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Overview
Description
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide, also known as EF5, is a chemical compound that has been widely used in scientific research. It is a hypoxia marker that is used to detect hypoxic regions in tissues and tumors.
Mechanism of Action
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide is reduced in hypoxic regions by the action of nitroreductases, which are enzymes that are upregulated in hypoxic cells. The reduction of this compound leads to the formation of a stable adduct that can be detected using various imaging techniques. The mechanism of action of this compound has been extensively studied, and it has been shown to be a reliable marker for hypoxia.
Biochemical and Physiological Effects:
This compound is a non-toxic compound that does not have any significant biochemical or physiological effects. It is selectively reduced in hypoxic regions, and it does not interfere with normal cellular processes. This compound has been extensively used in animal studies, and it has been shown to be safe for use in vivo.
Advantages and Limitations for Lab Experiments
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide has several advantages for use in lab experiments. It is a reliable marker for hypoxia that can be detected using various imaging techniques. It is non-toxic and does not interfere with normal cellular processes. This compound has been extensively used in animal studies, and it has been shown to be safe for use in vivo. However, there are also some limitations to the use of this compound. It requires specialized imaging techniques and equipment, which can be expensive and time-consuming. The interpretation of this compound imaging data can also be complex, and it requires expertise in the field of hypoxia research.
Future Directions
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide has several future directions for research. It can be used to study the hypoxic microenvironment of tumors, which is important for the development of cancer therapies. This compound can also be used to study the role of hypoxia in various diseases such as ischemic heart disease and stroke. The development of new imaging techniques and equipment can improve the detection and interpretation of this compound imaging data. This compound can also be used in combination with other hypoxia markers to provide a more comprehensive understanding of the hypoxic microenvironment. Overall, this compound has significant potential for use in scientific research, and it can contribute to the development of new therapies and treatments for hypoxic diseases.
Synthesis Methods
The synthesis of N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with 1,1,1,3,3,3-hexafluoropropan-2-amine and acetic anhydride. The reaction takes place in the presence of a catalyst and yields this compound as a white crystalline powder. The synthesis of this compound has been optimized to improve its purity and yield, and it can be easily scaled up for large-scale production.
Scientific Research Applications
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide has been extensively used in scientific research to detect hypoxic regions in tissues and tumors. Hypoxia is a condition where there is a lack of oxygen supply to the cells, which can lead to cell death or the development of cancer. This compound is a marker that is selectively reduced in hypoxic regions, and it can be detected using various imaging techniques such as immunohistochemistry, fluorescence microscopy, and positron emission tomography (PET). This compound has been used to study the hypoxic microenvironment of tumors, which is important for the development of cancer therapies.
properties
CAS RN |
4598-21-4 |
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Molecular Formula |
C14H13F6N3O2S |
Molecular Weight |
401.33 g/mol |
IUPAC Name |
N-[2-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-1,1,1,3,3,3-hexafluoropropan-2-yl]acetamide |
InChI |
InChI=1S/C14H13F6N3O2S/c1-3-25-8-4-5-9-10(6-8)26-11(21-9)23-12(13(15,16)17,14(18,19)20)22-7(2)24/h4-6H,3H2,1-2H3,(H,21,23)(H,22,24) |
InChI Key |
VADFEKVFGJIIKL-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(C(F)(F)F)(C(F)(F)F)NC(=O)C |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(C(F)(F)F)(C(F)(F)F)NC(=O)C |
Origin of Product |
United States |
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